Cas no 111686-63-6 (Ethyl 1-oxo-1H-isochromene-3-carboxylate)

• Product Name: Ethyl 1-oxo-1H-isochromene-3-carboxylate
• CAS No: 111686-63-6
• MF: C₁₂H₁₀O₄
• MW: 218.205403804779
• CID: 1093355
• PubChem ID: 13777924
• Update Time: 2025-04-20

Ethyl 1-oxo-1H-isochromene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 1-oxo-1H-isochromene-3-carboxylate
• ethyl 1-oxoisochromene-3-carboxylate
• Ethyl 1-oxo-1H-2-benzopyran-3-carboxylate
• Ethyl1-oxo-1H-isochromene-3-carboxylate
• DTXSID20549143
• EN300-397838
• 111686-63-6

• Inchi： 1S/C12H10O4/c1-2-15-12(14)10-7-8-5-3-4-6-9(8)11(13)16-10/h3-7H,2H2,1H3
• InChI Key： BCNSMNREEIIXTB-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CC=2C=C1C(=O)OCC)=O

Computed Properties

• Exact Mass: 218.05790880g/mol
• Monoisotopic Mass: 218.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 52.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isocoumarins and derivatives Isocoumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isocoumarins and derivatives